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Compound of Interest

Compound Name: Ammonia borane

Cat. No.: B087494 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of ammonia
borane (AB), a promising hydrogen storage material, in various organic solvents.

Understanding the solubility of ammonia borane is critical for its application in solution-phase

hydrogen generation, purification, and in the synthesis of novel derivatives for various

applications, including drug development. This document presents quantitative solubility data,

detailed experimental protocols for solubility determination, and a visualization of a key

experimental workflow.

Quantitative Solubility Data
The solubility of ammonia borane in organic solvents is a key parameter for its use in solution-

based applications. The following table summarizes the available quantitative solubility data at

ambient temperature. It is important to note that the solubility can be influenced by factors such

as temperature, solvent purity, and the crystalline form of ammonia borane.
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Solvent Chemical Formula
Solubility (g AB /
100 g solvent)

Temperature (°C)

Tetrahydrofuran (THF) C₄H₈O 25[1][2][3] Room Temperature

Methanol CH₃OH 23[4] Ambient

Ethanol C₂H₅OH 6.5[3] Room Temperature

Diethyl Ether (C₂H₅)₂O 0.74[3] Room Temperature

Diglyme C₆H₁₄O₃ 37.4[5] Ambient

Triglyme C₈H₁₈O₄ 34.4[5][6] Ambient

Liquid Ammonia NH₃ 260[7] Not Specified

1-Butyl-3-

methylimidazolium

chloride ([Bmim]Cl)

C₈H₁₅ClN₂ 47.5[5] Not Specified

Experimental Protocols for Solubility Determination
The accurate determination of ammonia borane's solubility requires careful experimental

procedures, especially given its sensitivity to air and moisture. The following protocols describe

the gravimetric and spectroscopic methods adapted for air-sensitive compounds.

Gravimetric Method
The gravimetric method is a primary technique for solubility determination, relying on the direct

measurement of the mass of the dissolved solute in a saturated solution.

Materials and Equipment:

Ammonia borane (high purity)

Anhydrous organic solvent of interest

Schlenk flasks or similar inert atmosphere glassware

Inert gas supply (e.g., Argon or Nitrogen)
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Magnetic stirrer and stir bars

Constant temperature bath

Syringes and needles for liquid transfer

Filtration apparatus suitable for air-sensitive compounds (e.g., cannula filtration or a filter

stick)

Pre-weighed, sealable vials

Vacuum oven

Procedure:

Preparation: Dry all glassware in an oven and cool under a stream of inert gas.

Saturation: In a Schlenk flask under an inert atmosphere, add an excess amount of

ammonia borane to a known volume of the anhydrous organic solvent.

Equilibration: Seal the flask and place it in a constant temperature bath set to the desired

temperature. Stir the suspension vigorously for a sufficient time (e.g., 24-48 hours) to ensure

equilibrium is reached. Periodically, cease stirring and allow the excess solid to settle to

confirm that a solid phase remains.

Sampling: Once equilibrium is reached, stop stirring and allow the solid to settle completely.

Carefully draw a known volume of the supernatant (the clear, saturated solution) using a pre-

warmed (to the equilibration temperature) syringe and needle. To avoid precipitation, it is

crucial to maintain the temperature of the solution during transfer.

Filtration: Transfer the solution through a filter (e.g., a PTFE syringe filter or a filter cannula

packed with glass wool) into a pre-weighed, sealable vial. This step is critical to remove any

undissolved solid particles.

Solvent Evaporation: Weigh the vial containing the filtered saturated solution. Carefully

remove the solvent under reduced pressure in a vacuum oven at a temperature that is high
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enough to evaporate the solvent but low enough to prevent decomposition of the ammonia
borane.

Mass Determination: Once the solvent is completely removed and a constant weight is

achieved, re-weigh the vial containing the dry ammonia borane residue.

Calculation: The solubility is calculated from the mass of the dissolved ammonia borane
and the mass of the solvent in the collected sample.

Spectroscopic Method (¹¹B NMR)
¹¹B Nuclear Magnetic Resonance (NMR) spectroscopy can be a powerful tool for determining

the concentration of boron-containing species in solution, and thus the solubility of ammonia
borane.

Materials and Equipment:

Ammonia borane (high purity)

Anhydrous deuterated organic solvent of interest (e.g., THF-d₈)

Internal standard (a non-reactive compound with a known concentration and a distinct NMR

signal, soluble in the chosen solvent)

Schlenk flasks or NMR tubes with sealable caps (e.g., J. Young tubes)

Inert gas supply

Constant temperature bath

NMR spectrometer

Procedure:

Standard Preparation: Prepare a stock solution of a known concentration of the internal

standard in the deuterated solvent.
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Saturation: In a sealable NMR tube or a Schlenk flask under an inert atmosphere, prepare a

saturated solution of ammonia borane in the deuterated solvent containing a known

concentration of the internal standard, following the equilibration steps described in the

gravimetric method.

NMR Analysis: After allowing the excess solid to settle, carefully decant the supernatant into

a clean, dry NMR tube under an inert atmosphere.

Data Acquisition: Acquire a quantitative ¹¹B NMR spectrum of the saturated solution at the

desired temperature. Ensure the relaxation delay is sufficient for quantitative analysis

(typically 5 times the longest T₁ of the nuclei of interest).

Concentration Calculation: Integrate the signal corresponding to ammonia borane and the

signal of the internal standard. The concentration of ammonia borane can be calculated

using the following equation:

Concentration of AB = (Integral of AB / Integral of Standard) * (Concentration of Standard)

Solubility Determination: The solubility can then be expressed in the desired units (e.g.,

g/100g solvent) by converting the molar concentration using the molecular weight of

ammonia borane and the density of the solvent.

Visualizing Experimental Workflows
The following diagram, generated using Graphviz, illustrates a typical workflow for the catalytic

dehydrogenation of ammonia borane in an organic solvent, a common application where its

solubility is a critical factor.
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Caption: Workflow for catalytic dehydrogenation of ammonia borane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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